N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide

• Molecular Formula: C16H14N2O5
• Molecular Weight: 314.29 g/mol
• IUPAC Name: N-(1,3-dioxo-3a,4,7,7a-tetrahydro-octahydro-1H-4,7-epoxyisoindol-2-yl)-4-methoxybenzamide
• InChI: InChI=1S/C16H14N2O5/c1-22-9-4-2-8(3-5-9)14(19)17-18-15(20)12-10-6-7-11(23-10)13(12)16(18)21/h2-7,10-13H,1H3,(H,17,19)
• InChI Key: NVTXREHUIIOIME-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NN2C(=O)C3C4C=CC(C3C2=O)O4

Description

N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide, also known as DOTMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in gene therapy. DOTMA is a cationic lipid that can be used as a delivery vehicle for DNA and RNA molecules into cells, making it a promising tool for gene therapy.

Mechanism of Action

N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide is a cationic lipid that can form complexes with DNA and RNA molecules. These complexes can then be taken up by cells through endocytosis. Once inside the cell, the DNA or RNA molecule can be released from the complex and can then be expressed or translated into a functional protein.
Biochemical and physiological effects:
N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide has been shown to have minimal toxicity and immunogenicity, making it a safe and effective tool for gene therapy. However, it can cause some cellular toxicity at high concentrations.

Advantages and Limitations for Lab Experiments

N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide offers several advantages for lab experiments, including its ability to efficiently deliver DNA and RNA molecules into cells. However, its effectiveness can be affected by several factors, including the size of the DNA or RNA molecule, the charge of the molecule, and the concentration of the N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide complex.

Future Directions

There are several future directions for research on N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide, including the development of more effective and efficient methods for synthesizing N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide, the optimization of N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide complexes for specific gene therapy applications, and the investigation of the long-term effects of N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide on cells and organisms. Additionally, further research is needed to determine the optimal conditions for the use of N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide in gene therapy, including the dosages and delivery methods.

Synthesis Methods

N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide can be synthesized through a multistep process that involves the reaction of various chemical compounds. One of the commonly used methods for synthesizing N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide involves the reaction of 4-methoxybenzoyl chloride with 3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene in the presence of a base.

Scientific Research Applications

N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide has been extensively studied for its potential applications in gene therapy. Gene therapy involves the delivery of therapeutic genes into the cells of a patient to treat genetic disorders. N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide can be used as a delivery vehicle for DNA and RNA molecules into cells, making it a promising tool for gene therapy. Several studies have demonstrated the effectiveness of N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-4-methoxybenzamide in delivering therapeutic genes into cells and treating various genetic disorders.